Cas no 134378-95-3 (3-p-tolylisoxazole-5-carboxylic acid)
134378-95-3 structure
Product Name:3-p-tolylisoxazole-5-carboxylic acid
CAS No:134378-95-3
MF:C11H9NO3
MW:203.194062948227
CID:4590838
PubChem ID:19976908
Update Time:2024-11-05
3-p-tolylisoxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid
- 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-
- 3-p-tolylisoxazole-5-carboxylic acid
- SCHEMBL8880032
- 3-(4 -methylphenyl) isoxazole-5-carboxylic acid
- 3-(4-methylphenyl)-1,2-oxazole-5-carboxylicacid
- 134378-95-3
- Z367654540
- QHISGBCCUGZEEN-UHFFFAOYSA-N
- CS-0247441
- AKOS008119675
- EN300-36616
- 3-(4-methylphenyl)isoxazole-5-carboxylic acid
- G22384
- J-006528
-
- Inchi: 1S/C11H9NO3/c1-7-2-4-8(5-3-7)9-6-10(11(13)14)15-12-9/h2-6H,1H3,(H,13,14)
- InChI Key: QHISGBCCUGZEEN-UHFFFAOYSA-N
- SMILES: O1C(C(O)=O)=CC(C2=CC=C(C)C=C2)=N1
Computed Properties
- Exact Mass: 203.058243149g/mol
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 433.5±33.0 °C at 760 mmHg
- Flash Point: 216.0±25.4 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-p-tolylisoxazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-p-tolylisoxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466281-250mg |
3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid |
134378-95-3 | 95%+ | 250mg |
$348 | 2023-03-27 | |
| Chemenu | CM466281-500mg |
3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid |
134378-95-3 | 95%+ | 500mg |
$363 | 2023-03-27 | |
| Chemenu | CM466281-1g |
3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid |
134378-95-3 | 95%+ | 1g |
$376 | 2023-03-27 | |
| TRC | P768940-25mg |
3-p-tolylisoxazole-5-carboxylic acid |
134378-95-3 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P768940-50mg |
3-p-tolylisoxazole-5-carboxylic acid |
134378-95-3 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P768940-250mg |
3-p-tolylisoxazole-5-carboxylic acid |
134378-95-3 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-36616-0.05g |
3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid |
134378-95-3 | 95.0% | 0.05g |
$58.0 | 2025-02-20 | |
| Enamine | EN300-36616-0.1g |
3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid |
134378-95-3 | 95.0% | 0.1g |
$85.0 | 2025-02-20 | |
| Enamine | EN300-36616-0.25g |
3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid |
134378-95-3 | 95.0% | 0.25g |
$122.0 | 2025-02-20 | |
| Enamine | EN300-36616-0.5g |
3-(4-methylphenyl)-1,2-oxazole-5-carboxylic acid |
134378-95-3 | 95.0% | 0.5g |
$192.0 | 2025-02-20 |
3-p-tolylisoxazole-5-carboxylic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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